Cas no 317-79-3 (2-Bromo-1-fluoronaphthalene)

• Product Name: 2-Bromo-1-fluoronaphthalene
• CAS No: 317-79-3
• MF: C₁₀H₆BrF
• MW: 225.057045459747
• MDL: MFCD09864690
• CID: 36812
• PubChem ID: 44717716
• Update Time: 2025-06-22

2-Bromo-1-fluoronaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-fluoronaphthalene
• 1-Fluor-2-bromnaphthalin
• 2-Brom-1-fluor-naphthalin
• 2-Bromo-1-fluoro-naphthalene
• Naphthalene,2-bromo-1-fluoro
• J-508177
• SY128125
• AC-2362
• MFCD09864690
• EN300-84603
• 317-79-3
• A820985
• CS-0217783
• AKOS022172027
• Naphthalene, 2-bromo-1-fluoro-
• AS-40912
• DTXSID60660306
• FT-0646119
• SCHEMBL1248560
• DB-068521
• 1-Fluoro2-bromonaphthalene

• MDL： MFCD09864690
• Inchi： 1S/C10H6BrF/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h1-6H
• InChI Key： WPNSUUQOEPQDOI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C=CC=CC2=C1F

Computed Properties

• Exact Mass: 223.96400
• Monoisotopic Mass: 223.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4

Experimental Properties

• Density: 1.563
• Boiling Point: 282.8ºC at 760 mmHg
• Flash Point: 128.4ºC
• Refractive Index: 1.638
• PSA: 0.00000
• LogP: 3.74140
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Bromo-1-fluoronaphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Bromo-1-fluoronaphthalene

Introduction to 2-Bromo-1-fluoronaphthalene (CAS No. 317-79-3)

2-Bromo-1-fluoronaphthalene, with the chemical formula C₁₀H₅BrF, is a fluorinated naphthalene derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number CAS No. 317-79-3, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique structural features, combining a bromine substituent at the 2-position and a fluorine atom at the 1-position of the naphthalene core, make it a valuable building block for further functionalization.

The importance of 2-Bromo-1-fluoronaphthalene lies in its ability to undergo a wide range of chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed reactions. These properties have made it a preferred choice for researchers aiming to develop novel therapeutic agents. In recent years, the compound has been extensively studied for its potential applications in medicinal chemistry and materials science.

One of the most notable applications of 2-Bromo-1-fluoronaphthalene is in the synthesis of fluorinated heterocycles, which are known for their enhanced metabolic stability and improved pharmacokinetic profiles. These heterocycles have shown promise in the development of drugs targeting various diseases, including cancer and infectious disorders. The bromine atom at the 2-position provides a convenient handle for further modifications via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In addition to its role in drug discovery, 2-Bromo-1-fluoronaphthalene has been utilized in the preparation of advanced materials, particularly organic semiconductors and liquid crystals. The presence of both bromine and fluorine substituents allows for fine-tuning of electronic properties, making this compound an excellent candidate for designing next-generation electronic devices. Recent studies have demonstrated its effectiveness in creating high-performance organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 2-Bromo-1-fluoronaphthalene typically involves the bromination of 1-fluronaphthalene using brominating agents such as N-bromosuccinimide (NBS). This reaction is highly regioselective, ensuring the introduction of the bromine atom at the desired position. The use of catalytic systems has further optimized this process, improving yield and purity. Advances in green chemistry have also led to the development of more environmentally friendly synthetic routes, reducing waste and minimizing hazardous byproducts.

The pharmacological potential of derivatives of 2-Bromo-1-fluoronaphthalene has been explored through numerous preclinical studies. Researchers have synthesized various analogs and evaluated their biological activity using in vitro and in vivo models. Some notable findings include its role as an inhibitor of certain kinases involved in cancer progression and as a modulator of immune responses. These studies highlight the compound's versatility and its potential as a lead compound for drug development.

The structural features of 2-Bromo-1-fluoronaphthalene, particularly the electron-withdrawing effect of fluorine and the electron-donating effect of bromine, influence its reactivity and interaction with biological targets. This balance allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and binding affinity. Computational methods, including molecular modeling and quantum chemistry calculations, have been employed to understand these interactions at a molecular level.

In conclusion, 2-Bromo-1-fluoronaphthalene (CAS No. 317-79-3) is a multifaceted compound with significant applications in both pharmaceuticals and materials science. Its unique structural attributes enable diverse chemical modifications, making it an indispensable tool for synthetic chemists. As research continues to uncover new possibilities, this compound is poised to play an even greater role in advancing scientific discovery and technological innovation.